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Compound of Interest

Compound Name: Triflumizole

Cat. No.: B3432268

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the fungicide Triflumizole, focusing on its
chemical identity, including its CAS numbers and a comprehensive list of synonyms.
Furthermore, it elucidates the compound's primary and secondary mechanisms of action
through a detailed signaling pathway diagram.

Chemical Identity: CAS Number and Synonyms

Triflumizole is a widely used imidazole fungicide. Accurate identification is crucial for research
and regulatory purposes. The compound is primarily identified by its CAS Registry Number,
with a secondary number also having been in use. A variety of synonyms are used in scientific
literature, commercial products, and regulatory documents.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b3432268?utm_src=pdf-interest
https://www.benchchem.com/product/b3432268?utm_src=pdf-body
https://www.benchchem.com/product/b3432268?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3432268?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Data Point

Value(s)

Primary CAS Number

68694-11-1

Former CAS Number

99387-89-0[1]

Chemical Synonyms

(E)-4-Chloro-a,a,a-trifluoro-N-(1-imidazol-1-yl-2-
propoxyethylidene)-o-toluidine, 4-chloro-
alpha,alpha,alpha-trifluoro-n-(1-imidazol-1-yl-2-
propoxyethylidene);ene)-o-toluidine, Condor,
Fruquintinib Impurity 15, fungicide Triflumizole,
NF-114, N-[4-chloro-2-(trifluoromethyl)phenyl]-1-
imidazol-1-yl-2-propoxyethanimine, Procure,
SSP-11, Terraguard, Triflumine, Triflumizol,
trifumin, Triumizole, Triumizole Solution,
1000ppm, EEM (Chinese), triflumizole (n.f.)

(French), Tpudnymunson (Russian)

Molecular Mechanisms and Signaling Pathways

Triflumizole's primary mode of action is the inhibition of ergosterol biosynthesis, a critical

component of fungal cell membranes.[2][3] This is achieved through the inhibition of the

enzyme 14-a demethylase, a member of the cytochrome P450 family.[4] Disruption of

ergosterol production leads to impaired fungal growth and cell death.

Beyond its principal antifungal activity, research has revealed that Triflumizole interacts with

several other biological pathways:

e Peroxisome Proliferator-Activated Receptor Gamma (PPARYy) Activation: Triflumizole has

been identified as an activator of PPARYy, a key regulator of adipogenesis. This interaction

suggests its potential role as an obesogen.[1][4] Studies in zebrafish have also shown an

upregulation of the PPAR signaling pathway upon exposure.[5]

o Retinoid Acid Receptor-related Orphan Receptor y (RORY) Inverse Agonism: It acts as an

inverse agonist at RORYy, which leads to the inhibition of IL-17 expression, indicating

potential immmunomodulatory effects.[4]
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» Ubiquitin-Proteasome System Inhibition: Triflumizole has been shown to inhibit the
ubiquitin-proteasome system, which can affect protein degradation and cellular regulation.[4]

 Strigolactone Biosynthesis Inhibition: In rice, Triflumizole inhibits the biosynthesis of
strigolactones by targeting the enzyme Os900, which is involved in converting carlactone to
4-deoxyorobanchol.[6][7]

The following diagram illustrates the known signaling pathways and molecular targets of

Triflumizole.
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Signaling pathways and molecular targets of Triflumizole.

Experimental Protocols

Detailed experimental protocols for the analysis of Triflumizole and its metabolites can vary
depending on the matrix (e.g., soil, crops, biological tissues). A general workflow for the
analysis of Triflumizole residues in soil involves several key steps.

Example Experimental Workflow: Analysis of Triflumizole in Soill

The following diagram outlines a typical experimental workflow for determining Triflumizole
residues in soil samples. This process often involves extraction, a chemical conversion to a
common analyte for simplified detection, derivatization to enhance analytical sensitivity, and
finally, quantification using gas chromatography.
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Experimental Workflow for Triflumizole Analysis in Soill

1. Soil Sample Preparation
(weighing, fortification)

2. Steam Distillation Extraction

3. Chemical Hydrolysis
(Conversion to FA-1-1)

4. Derivatization
(with HFAA to form HFBA)

5. GC/ECD Analysis

6. Data Quantification

Click to download full resolution via product page
Workflow for Triflumizole analysis in soil.
Methodology Detail:

A common analytical method for Triflumizole and its degradates in soil involves a hydrolysis
step to convert these compounds to a common aniline, 2-amino-5-chlorobenzotrifluoride (FA-1-
1). This is followed by derivatization with heptafluorobutyric acid anhydride (HFAA) to form the
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corresponding heptafluorobutyrylanilide (HFBA). This derivatization enhances the sensitivity for
detection by gas chromatography with an electron capture detector (GC/ECD).[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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